1-(2-Chloro-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl)ethanone

• Molecular Formula: C13H16ClN3O
• Molecular Weight: 265.74 g/mol
• IUPAC Name: 1-(2-chloro-7-pentan-3-ylpyrrolo[2,3-d]pyrimidin-6-yl)ethanone
• InChI: InChI=1S/C13H16ClN3O/c1-4-10(5-2)17-11(8(3)18)6-9-7-15-13(14)16-12(9)17/h6-7,10H,4-5H2,1-3H3
• InChI Key: RHJBYOWZVMUYJY-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C(=CC2=CN=C(N=C21)Cl)C(=O)C

Description

1-(2-Chloro-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl)ethanone is a useful research compound. Its molecular formula is C13H16ClN3O and its molecular weight is 265.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-[2-chloro-7-(1-ethyl-propyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]-ethanol (61 mg, 0.2 mmol) in CH2Cl2 (2 mL) is added Dess-Martin periodinane (242 mg, 0.5 mmol). The reaction mixture is stirred for 1 h, quenched with 10% NaS2O3:saturated NaHCO3 (1:1) aqueous solution, and extracted with CH2Cl2. The extracts are washed with water and brine, dried over Na2SO4, and concentrated in vacuo. The residue is purified by flash chromatography (SiO2, EtOAc/Hexane 1:3) to afford 58 mg of 1-[2-chloro-7-(1-ethyl-propyl)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]-ethanone.